Cas no 21658-70-8 (BODIPY 505/515)

• Product Name: BODIPY 505/515
• CAS No: 21658-70-8
• MF: C₁₃H₁₅BF₂N₂
• MW: 248.0794
• CID: 2952251
• PubChem ID: 329765810
• Update Time: 2025-11-02

BODIPY 505/515 Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetramethyl-BODIPY
• TMBDY
• 515
• BODIPY 505
• 1,3,5,7-Tetramethyl-4,4-difluoro-3a-azonia-4a-aza-4-bora(V)-s-indacene-4-ide
• BODIPY 505/515
• 2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• SCHEMBL15132306
• F72538
• 21658-70-8
• DA-51328
• CHEMBL1092520
• MS-23509
• 5,5-difluoro-1,3,7,9-tetramethyl-5H-4l4,5l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine
• 4,4-Difluoro-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene

• Inchi： 1S/C13H15BF2N2/c1-8-5-10(3)17-12(8)7-13-9(2)6-11(4)18(13)14(17,15)16/h5-7H,1-4H3
• InChI Key： TWYZTUZOEQTCOO-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C2C([H])=C2C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=[N+]21)F

Computed Properties

• Exact Mass: 248.1296350 g/mol
• Monoisotopic Mass: 248.1296350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.9
• Molecular Weight: 248.08

Experimental Properties

• Melting Point: 210-214 °C

BODIPY 505/515 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on BODIPY 505/515

BODIPY 505/515 (CAS No. 21658-70-8): A Versatile Fluorescent Probe for Advanced Research

BODIPY 505/515 (CAS No. 21658-70-8) is a highly fluorescent boron-dipyrromethene (BODIPY) dye widely used in biochemical and cellular imaging applications. Known for its exceptional brightness, photostability, and narrow emission spectrum, this dye has become a cornerstone in fluorescence microscopy, flow cytometry, and molecular labeling. Researchers favor BODIPY 505/515 for its compatibility with green laser excitation (around 488 nm) and its emission peak between 505–515 nm, making it ideal for multiplex assays and live-cell imaging.

The BODIPY 505/515 dye is particularly valuable in studying lipid metabolism, membrane dynamics, and intracellular trafficking. Its lipophilic nature allows it to integrate seamlessly into cellular membranes, providing high-contrast imaging of lipid droplets and other organelles. Recent advancements in super-resolution microscopy have further amplified the demand for BODIPY-based probes, as they enable nanoscale visualization of biological processes. With the growing interest in metabolic diseases and cancer research, BODIPY 505/515 fluorescence has become a critical tool for tracking cellular responses to therapeutic interventions.

One of the key advantages of BODIPY 505/515 (CAS 21658-70-8) is its minimal environmental sensitivity compared to other fluorophores. Unlike some dyes that exhibit pH-dependent fluorescence quenching, BODIPY derivatives maintain consistent performance across a broad physiological range. This stability makes them suitable for long-term imaging experiments and high-throughput screening. Additionally, the dye’s small molecular weight ensures minimal disruption to biological systems, preserving native cellular functions during observation.

In the field of drug discovery, BODIPY 505/515 labeling is frequently employed to monitor drug uptake, distribution, and efflux in real time. Pharmaceutical researchers leverage its bright signal-to-noise ratio to assess compound bioavailability and intracellular targeting efficiency. The rise of AI-driven image analysis tools has further enhanced the utility of BODIPY dyes, enabling automated quantification of fluorescence patterns in complex datasets. As personalized medicine gains traction, the ability to visualize drug interactions at the single-cell level using BODIPY probes is becoming increasingly important.

Beyond life sciences, BODIPY 505/515 finds applications in material science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Its tunable optical properties and high quantum yield make it a promising candidate for next-generation optoelectronic materials. With sustainability being a major focus in industrial R&D, researchers are exploring BODIPY-based sensors for environmental monitoring, such as detecting trace pollutants or heavy metals in water systems.

The commercial availability of BODIPY 505/515 (CAS No. 21658-70-8) from reputable suppliers ensures consistent quality for global researchers. However, users must optimize solvent selection (e.g., DMSO or ethanol) to prevent aggregation, which can affect fluorescence intensity. As the demand for precision imaging grows, innovations in BODIPY dye functionalization—such as click chemistry conjugation—are expanding its applications in proteomics and genomics. For those seeking alternatives, derivatives like BODIPY FL or BODIPY 558/568 offer shifted excitation/emission profiles for specialized workflows.

In summary, BODIPY 505/515 remains a gold-standard fluorescent probe due to its versatility and reliability. Whether investigating metabolic pathways, screening novel therapeutics, or engineering advanced materials, this dye continues to empower breakthroughs across disciplines. Future developments may focus on improving its two-photon absorption properties or creating targeted BODIPY conjugates for in vivo diagnostics, further solidifying its role in modern science.